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Compound of Interest

Compound Name: L-Lactic Acid

Cat. No.: B1674915

This guide provides comprehensive safety protocols, handling procedures, and disposal plans
for laboratory professionals working with L-Lactic Acid. Adherence to these guidelines is
crucial for ensuring personal safety and proper management of this chemical. L-Lactic acid is
a corrosive substance that can cause skin irritation or severe burns and serious eye damage,
depending on its concentration.[1]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the primary defense against exposure to L-Lactic Acid.
All PPE should be inspected for integrity before each use.[1]
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Protection Type

Recommended Equipment

Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side shields. For higher-
risk operations, an 8-inch
minimum face shield is

recommended.[1][2]

Must be approved under
government standards such as
NIOSH (US) or EN 166 (EV).

[1](2]

Skin Protection

Chemical-resistant protective
gloves (e.g., Butyl rubber,
nitrile, or neoprene).[1][2][3] An
acid-resistant, long-sleeved lab
coat or a chemical-resistant

apron is also essential.[1][3]

Gloves should be tested
according to standards like EN
374.[1]

Respiratory Protection

Work should be conducted in a
well-ventilated area or under a
chemical fume hood.[1][3] If
ventilation is inadequate or if
vapors or mists are generated,
use a NIOSH/MSHA or EN 149
approved respirator.[1][4]

Respirator cartridges should
be appropriate for organic
acids (e.g., type ABEK - EN
14387).[1][2]

Operational Plan: Handling L-Lactic Acid

A systematic approach to handling L-Lactic Acid minimizes risks. The following workflow

outlines the key steps for its safe use in a laboratory setting.

Step-by-Step Handling Procedure

e Preparation:

o Work in a well-ventilated area, preferably a chemical fume hood.[1][3]

o Ensure that an eyewash station and a safety shower are readily accessible and

unobstructed.[1][4]

o Confirm you have all necessary PPE as specified in the table above.
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e Donning PPE:

o Inspect and wear the required eye/face protection, gloves, and lab coat.[1]
e Dispensing and Use:

o Handle and open the container with care to prevent splashes.[1][5]

o Avoid breathing any vapors or mists that may be generated.[1]

o Prevent direct contact with skin, eyes, and clothing during transfer and use.[1]
e Post-Handling:

o After use, wash hands thoroughly with soap and water.[1][2]

o Wipe down all work surfaces to decontaminate the area.[1]

o Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.[1]

e Storage:
o Store L-Lactic Acid in a tightly closed, properly labeled container.[1][6]

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials such as strong bases or oxidizing agents.[1][7]

Workflow for Safely Handling L-Lactic Acid
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Begin Work

1. Area Preparation
- Verify fume hood is active.
- Check eyewash/shower access.

'

2. Don PPE
- Inspect and wear goggles,
gloves, and lab coat.

'

3. Handle L-Lactic Acid
- Avoid contact with skin/eyes.
- Avoid inhaling vapors.

'

4. Post-Handling Cleanup
- Wash hands thoroughly.
- Decontaminate work surfaces.

'

5. Storage
- Keep container tightly closed.
- Store in a cool, dry, ventilated area.

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling L-Lactic Acid.
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Emergency and Disposal Plans

Immediate and appropriate action is crucial in the event of a spill or exposure.

First Aid Measures
Exposure Route Immediate Action

Immediately rinse with plenty of water for at
least 15 minutes, holding eyelids open.[1]

Eye Contact Remove contact lenses if present and easy to
do.[1] Seek immediate medical attention from an

ophthalmologist.[1]

Take off immediately all contaminated clothing.
[1][6] Wash the affected area with plenty of soap
Skin Contact and water for at least 15 minutes.[1] Seek

medical advice if skin irritation or a rash occurs.

[1]

Rinse mouth with water.[1][2] Drink plenty of
Ingestion water. Do not induce vomiting. Call a physician

or poison control center immediately.[1]

Move the person to fresh air.[1][2] If breathing is

difficult, administer oxygen.[1] If the person is
Inhalation not breathing, provide artificial respiration, but

avoid mouth-to-mouth.[1] Seek immediate

medical attention.[1]

Spill Response Plan

o Evacuate & Ventilate: Evacuate all non-essential personnel from the spill area.[1][8] Ensure
the area is well-ventilated.[1]

» Wear Appropriate PPE: Before cleanup, don full protective gear, including a respirator if
significant vapors are present.[1]

o Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as
sand, diatomaceous earth, or vermiculite.[1][3][9] For larger spills, neutralization with a weak
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base like sodium bicarbonate may be necessary.[3]

o Collect Waste: Carefully scoop the absorbed material into a suitable, labeled, and closed
container for disposal.[1][2]

o Clean Area: Clean the affected area thoroughly with water.[1] Do not allow the spill or
cleaning runoff to enter drains.[2]

Disposal Plan

o Chemical Waste: L-Lactic Acid and materials contaminated with it must be treated as
hazardous waste.[2] Disposal should be conducted through a licensed professional waste
disposal service in accordance with all local, state, and federal regulations.[2][10]

» Contaminated Packaging: Empty containers should be disposed of as unused product.[2][10]
Do not reuse containers.

Spill Response Workflow
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1. Evacuate & Ventilate
- Evacuate non-essential personnel.
- Ensure adequate ventilation.

:

2. Wear Full PPE
- Include respirator if
vapors are present.

l

3. Contain & Absorb
- Cover spill with inert material
(e.g., sand, diatomaceous earth).

l

4. Collect Waste
- Place absorbed material in a
suitable, closed container.

l

5. Clean Area
- Thoroughly clean the affected
area with plenty of water.

Area Secured

Click to download full resolution via product page

Caption: Emergency Workflow for L-Lactic Acid Spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-I-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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